Cas no 7787-69-1 (Cesium bromide)

• Product Name: Cesium bromide
• CAS No: 7787-69-1
• MF: BrCs
• MW: 212.809455871582
• MDL: MFCD00010954
• CID: 47874
• PubChem ID: 24866855
• Update Time: 2025-09-28

Cesium bromide Chemical and Physical Properties

Names and Identifiers

• Cesium bromide
• Cesiumbromidewhitextl
• caesium bromide
• Cesium bromide (CsBr)
• ChroMotropic acid disodiuM salt dihydrate
• CsBr
• EINECS 232-130-0
• Tricesium tribromide
• Cesiumbromide (8CI)
• Cesium monobromide
• NSC 84269
• 7787-69-1
• 06M25EDM3F
• Q331002
• NS00080502
• DTXSID8064854
• CS-0031755
• CESIUM BROMIDE [MI]
• WLN: CS E
• MFCD00010954
• cesium;bromide
• LYQFWZFBNBDLEO-UHFFFAOYSA-M
• Cesiumbromide
• AKOS015902623
• AKOS024438109
• C2202
• SY061076
• UNII-06M25EDM3F
• Cesium bromide, ultra dry
• NSC84269
• FT-0623563
• NSC-84269
• DTXCID0048058
• cesium,bromide
• Bromocaesium
• Caesium bromide (CsBr)

• MDL： MFCD00010954
• Inchi： 1S/BrH.Cs/h1H;/q;+1/p-1
• InChI Key： LYQFWZFBNBDLEO-UHFFFAOYSA-M
• SMILES： [Cs+].[Br-]

Computed Properties

• Exact Mass: 211.82400
• Monoisotopic Mass: 211.824
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not determined
• Density: 4.44 g/mL at 25 °C(lit.)
• Melting Point: 636°C(lit.)
• Boiling Point: 1300 ºC
• Flash Point: 1300°C
• Refractive Index: 1.6984
• Solubility: H2O: 3 M at 20 °C, clear, colorless
• Water Partition Coefficient: 55 g/100 mL (20 ºC)
• Stability/Shelf Life: Stable.
• PSA: 0.00000
• LogP: -2.99600
• Merck: 2009
• Sensitiveness: Hygroscopic
• Solubility: 55 g/100 mL (20 ºC)

Cesium bromide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：FK9275000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes
• Toxicity：LD50 i.p. in rats: 1.4 g/kg (Cochran)
• Safety Term：S26;S36
• Storage Condition：Low temperature ventilation and drying in warehouse

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkali metal salts Alkali metal bromides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds